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Compound of Interest

1-(Methoxymethyl)-4-
Compound Name: _
(trifluoromethyl)benzene

Cat. No.: B125689

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 1-
(methoxymethyl)-4-(trifluoromethyl)benzene in organic synthesis. This versatile reagent
serves as a key building block for introducing the 4-(trifluoromethyl)benzyl moiety into a variety
of molecular scaffolds, a common strategy in medicinal chemistry to enhance metabolic
stability and binding affinity.[1][2]

Introduction to 1-(Methoxymethyl)-4-
(trifluoromethyl)benzene

1-(Methoxymethyl)-4-(trifluoromethyl)benzene is a fluorinated organic compound with the
chemical formula CoHoF30.[3] While not as commonly documented as other trifluoromethylated
reagents, its structure offers unique synthetic utility. The methoxymethyl ether acts as a stable
protecting group for the benzylic alcohol, which can be deprotected under specific conditions to
liberate the reactive benzyl alcohol or converted to other functional groups. The presence of the
trifluoromethyl group at the para position significantly influences the electronic properties of the
benzene ring, making it a valuable synthon in the development of pharmaceuticals and
agrochemicals.[1][2]

Chemical Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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